Cas no 2228849-37-2 ({1-2-(dimethylamino)ethyl-3,3-difluorocyclobutyl}methanamine)

• Product Name: {1-2-(dimethylamino)ethyl-3,3-difluorocyclobutyl}methanamine
• CAS No: 2228849-37-2
• MF: C₉H₁₈F₂N₂
• MW: 192.249429225922
• CID: 6219386
• PubChem ID: 165883865
• Update Time: 2025-06-09

{1-2-(dimethylamino)ethyl-3,3-difluorocyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(dimethylamino)ethyl-3,3-difluorocyclobutyl}methanamine
• {1-[2-(dimethylamino)ethyl]-3,3-difluorocyclobutyl}methanamine
• AKOS040806816
• 1-{1-[2-(dimethylamino)ethyl]-3,3-difluorocyclobutyl}methanamine
• EN300-1969791
• 2228849-37-2

• Inchi： 1S/C9H18F2N2/c1-13(2)4-3-8(7-12)5-9(10,11)6-8/h3-7,12H2,1-2H3
• InChI Key： BDPCGVYPMOLAJT-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(CCN(C)C)C1)F

Computed Properties

• Exact Mass: 192.14380491g/mol
• Monoisotopic Mass: 192.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-2-(dimethylamino)ethyl-3,3-difluorocyclobutyl}methanamine

Compound CAS No. 2228849-37-2: {1-[2-(dimethylamino)ethyl]-3,3-difluorocyclobutyl}methanamine

The compound with CAS number 2228849-37-2, commonly referred to as {1-[2-(dimethylamino)ethyl]-3,3-difluorocyclobutyl}methanamine, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure is characterized by a cyclobutane ring substituted with fluorine atoms and a side chain containing a dimethylamino group, which contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and other enzyme-targeting drugs. The presence of the dimethylamino group and the fluorinated cyclobutane ring provides a unique combination of electronic and steric properties, making it an ideal candidate for modulating biological pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential role in anticancer therapies.

In addition to its pharmaceutical applications, {1-[2-(dimethylamino)ethyl]-3,3-difluorocyclobutyl}methanamine has also been investigated for its role in materials science. Its rigid cyclobutane structure and functional groups make it suitable for use in polymer synthesis and as a precursor for advanced materials such as high-performance polymers and liquid crystals. A 2023 research article in Macromolecules reported that incorporating this compound into polymer backbones significantly enhances mechanical properties and thermal stability, opening new avenues for its use in industrial applications.

The synthesis of this compound involves a multi-step process that combines principles from organometallic chemistry and stereochemistry. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions and subsequent functionalization to introduce the dimethylamino group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for both academic research and industrial applications.

From an environmental perspective, the compound's stability and biodegradation properties are critical considerations. Studies have shown that under specific conditions, {1-[2-(dimethylamino)ethyl]-3,3-difluorocyclobutyl}methanamine exhibits moderate biodegradability, making it less likely to persist in the environment compared to other synthetic compounds. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No. 2228849-37-2 represents a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.